Cas no 23568-85-6 (3-(Trifluoroacetyl)Benzonitrile)

• Product Name: 3-(Trifluoroacetyl)Benzonitrile
• CAS No: 23568-85-6
• MF: C₉H₄F₃NO
• MW: 199.129372596741
• CID: 1037330
• PubChem ID: 15207106
• Update Time: 2025-06-07

3-(Trifluoroacetyl)Benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2,2,2-Trifluoroacetyl)benzonitrile
• 3'-Cyano-2,2,2-trifluoroacetophenone
• 3-(trifluoroacetyl)benzonitrile
• m-Cyano-trifluoracetophenon
• DB-347399
• MFCD01319970
• DTXSID70570003
• MWGVWNKZGXDSRJ-UHFFFAOYSA-N
• EN300-1933411
• SCHEMBL1467062
• Benzonitrile, 3-(2,2,2-trifluoroacetyl)-
• 23568-85-6
• AKOS006276760
• 3-(Trifluoroacetyl)Benzonitrile

• MDL： MFCD01319970
• Inchi： 1S/C9H4F3NO/c10-9(11,12)8(14)7-3-1-2-6(4-7)5-13/h1-4H
• InChI Key： MWGVWNKZGXDSRJ-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=C(C#N)C=1)=O)(F)F

Computed Properties

• Exact Mass: 199.02400
• Monoisotopic Mass: 199.02449824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86000
• LogP: 2.30328

Additional information on 3-(Trifluoroacetyl)Benzonitrile

3-(Trifluoroacetyl)Benzonitrile: An Overview of Its Properties, Applications, and Recent Research

3-(Trifluoroacetyl)Benzonitrile (CAS No. 23568-85-6) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound, characterized by its unique trifluoroacetyl and benzonitrile functionalities, exhibits a range of properties that make it valuable for various applications. In this article, we will delve into the chemical structure, synthesis methods, physical and chemical properties, and the latest research developments surrounding 3-(Trifluoroacetyl)Benzonitrile.

Chemical Structure and Synthesis

3-(Trifluoroacetyl)Benzonitrile is a derivative of benzonitrile with a trifluoroacetyl group attached to the benzene ring. The molecular formula is C₉H₄F₃N₂O, and its molecular weight is 201.13 g/mol. The synthesis of 3-(Trifluoroacetyl)Benzonitrile can be achieved through several routes, including the reaction of 3-cyanobenzaldehyde with trifluoroacetic anhydride in the presence of a base such as pyridine or triethylamine. Another method involves the reaction of 3-cyanobenzoic acid with trifluoroacetic anhydride followed by dehydration to form the nitrile.

The choice of synthesis method depends on factors such as yield, purity, and cost-effectiveness. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis routes for 3-(Trifluoroacetyl)Benzonitrile, such as using microwave-assisted synthesis or catalytic methods to reduce energy consumption and waste production.

Physical and Chemical Properties

3-(Trifluoroacetyl)Benzonitrile is a white crystalline solid at room temperature with a melting point of approximately 75-77°C. It is soluble in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO), but has limited solubility in water. The compound exhibits strong electron-withdrawing properties due to the presence of the trifluoroacetyl group, which can influence its reactivity and stability.

The nitrile group in 3-(Trifluoroacetyl)Benzonitrile can undergo various chemical reactions, including hydrolysis to form carboxylic acids, reduction to form amines, and nucleophilic addition reactions. These properties make it a valuable intermediate in the synthesis of more complex molecules.

Applications in Pharmaceuticals and Materials Science

3-(Trifluoroacetyl)Benzonitrile has found applications in various fields due to its unique chemical properties. In pharmaceuticals, it serves as an important intermediate in the synthesis of drugs with diverse therapeutic effects. For example, it has been used in the development of anti-inflammatory agents and anticancer drugs due to its ability to modulate biological pathways.

In materials science, 3-(Trifluoroacetyl)Benzonitrile is used as a building block for the synthesis of functional polymers and materials with enhanced thermal stability and mechanical strength. Its trifluoroacetyl group can improve the hydrophobicity and chemical resistance of these materials, making them suitable for use in harsh environments.

Recent Research Developments

The ongoing research on 3-(Trifluoroacetyl)Benzonitrile continues to uncover new applications and potential uses. A recent study published in the Journal of Medicinal Chemistry explored the use of 3-(Trifluoroacetyl)Benzonitrile-derived compounds as potent inhibitors of specific enzymes involved in cancer progression. The researchers found that these compounds exhibited high selectivity and low toxicity, making them promising candidates for further drug development.

In another study published in Advanced Materials, scientists investigated the use of 3-(Trifluoroacetyl)Benzonitrile-based polymers as coatings for medical devices. The results showed that these coatings significantly reduced bacterial adhesion and biofilm formation, which could have significant implications for reducing hospital-acquired infections.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While 3-(Trifluoroacetyl)Benzonitrile is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation. Additionally, adequate ventilation should be maintained to minimize exposure to vapors.

In conclusion, 3-(Trifluoroacetyl)Benzonitrile (CAS No. 23568-85-6) is a multifunctional compound with a wide range of applications in chemistry, pharmaceuticals, and materials science. Its unique chemical structure and properties make it an essential building block for the synthesis of advanced materials and therapeutic agents. Ongoing research continues to expand our understanding of its potential uses and benefits.